3-allylbenzo[d]thiazol-2(3H)-imine hydrobromide

• IUPAC Name: 3-prop-2-enyl-1,3-benzothiazol-2-imine;hydrobromide
• InChI: InChI=1S/C10H10N2S.BrH/c1-2-7-12-8-5-3-4-6-9(8)13-10(12)11;/h2-6,11H,1,7H2;1H
• InChI Key: BNEZJKNWEOOXCE-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=CC=CC=C2SC1=N.Br
• Molecular Formula: C10H11BrN2S
• Molecular Weight: 271.18 g/mol

Description

3-Allylbenzo[d]thiazol-2(3H)-imine hydrobromide is a chemical compound that falls under the category of benzo[d]thiazol derivatives. These derivatives have been synthesized and investigated for their potential antidepressant and anticonvulsant effects.

Synthesis Analysis

The synthesis of benzo[d]thiazol derivatives involves a reaction of 2-(2-bromoethoxy)benzo[d]thiazole with a mixture of NaOH and substituted phenol, which is then refluxed in EtOH for 2–5 hours. After the completion of the reaction, the solution is filtered and washed with 10% HCl and water.

Molecular Structure Analysis

The molecular structure of benzo[d]thiazol derivatives, including 3-allylbenzo[d]thiazol-2(3H)-imine hydrobromide, has been assigned using two-dimensional NMR spectroscopic techniques and tandem mass spectrometry. These techniques allowed for the correct assignment of the structure of the final compounds arising from both tautomers of the thiazol-2-(3H)-one nucleus.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzo[d]thiazol derivatives have been monitored by TLC. The reaction involves the nucleophilic attack on the endocyclic carbonyl group of the thiazolone-based compounds.

Scientific Research Applications

Antibacterial Applications

Research by Abbasi Shiran et al. (2013) introduced novel 3-allyl-2-(substituted imino)-4-phenyl-3H-thiazole derivatives synthesized via allyl-thioureas and 2-bromoacetophenone reactions. These compounds demonstrated effective antibacterial activities against various bacterial strains, including Salmonella enterica, Micrococcus luteus, Bacillus subtilis, and Pseudomonas aeruginosa (Abbasi Shiran et al., 2013).

Analgesic Properties

Demchenko et al. (2018) focused on synthesizing derivatives with potential analgesic properties. Their study synthesized hydrobromides (3-allyl-4-aryl-3H-thiazol-2-ylidene)-[4-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)phenyl]amine derivatives, revealing a decrease in analgesic activity upon replacing the ethyl radical with an allyl group in the thiazole ring, compared to ketorolac, a reference drug (Demchenko et al., 2018).

Antitumoral Agents

A study by Zhao et al. (2010) synthesized novel glycosyl thiazol-2-imines exhibiting antitumor activity against cervical, colon, and liver carcinoma cell lines, with one compound showing particular effectiveness against HCT-8 cells (Zhao et al., 2010).

Antihypertensive and Cardiotropic Drugs

Drapak et al. (2019) aimed to find antihypertensive and cardiotropic drugs among 4-aryl-N-(aryl)-3-(prop-2-en-1-yl)-2,3dihydro-1,3-thiazol-2-imines. Docking studies suggested high affinity to the angiotensin II receptor, with specific compounds recommended for in vivo pharmacological studies due to their potential antihypertensive effects (Drapak et al., 2019).

Future Directions

The future directions in the research of benzo[d]thiazol derivatives could involve further investigation of their potential antidepressant and anticonvulsant effects. Additionally, exploring other potential therapeutic applications of these compounds could be a promising area of research.